Cas no 136366-18-2 (b-D-Xylopyranose, O-4-O-methyl-a-D-glucopyranuronosyl-(1®2)-O-b-D-xylopyranosyl-(1®4)-O-[O-6-deoxy-a-L-galactopyranosyl-(1®2)-D-xylopyranosyl-(1®3)]- (9CI))

b-D-Xylopyranose, O-4-O-methyl-a-D-glucopyranuronosyl-(1®2)-O-b-D-xylopyranosyl-(1®4)-O-[O-6-deoxy-a-L-galactopyranosyl-(1®2)-D-xylopyranosyl-(1®3)]- (9CI) structure
136366-18-2 structure
Product Name:b-D-Xylopyranose, O-4-O-methyl-a-D-glucopyranuronosyl-(1®2)-O-b-D-xylopyranosyl-(1®4)-O-[O-6-deoxy-a-L-galactopyranosyl-(1®2)-D-xylopyranosyl-(1®3)]- (9CI)
CAS No:136366-18-2
MF:C28H46O23
MW:750.651051998138
CID:164783
PubChem ID:3083252
Update Time:2025-04-19

b-D-Xylopyranose, O-4-O-methyl-a-D-glucopyranuronosyl-(1®2)-O-b-D-xylopyranosyl-(1®4)-O-[O-6-deoxy-a-L-galactopyranosyl-(1®2)-D-xylopyranosyl-(1®3)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 6-[2-[4-[4,5-dihydroxy-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-5,6-dihydroxyoxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-4,5-dihydroxy-3-methoxyoxane-2-carboxylic acid
    • Fuco-4-O-methylglucuronoxylan
    • 2)-D-xylopyranosyl-(1&reg
    • 2)-O-b-D-xylopyranosyl-(1&reg
    • 3)]- (9CI)
    • 6-deoxyhexopyranosyl-(1->2)pentopyranosyl-(1->3)-[4-O-methylhexopyranuronosyl-(1->2)pentopyranosyl-(1->4)]pentopyranose
    • beta-D-Xylopyranose, O-4-O-methyl-alpha-D-glucopyranuronosyl-(1-2)-O-beta-D-xylopyranosyl-(1-4)-O-(O-6-deoxy-alpha-L-galactopyranosyl-(1-2)-D-xylopyranosyl-(1-3))-
    • F-4-Mgx
    • L-Fuco-4-O-methyl-D-glucurono-D-xylan
    • 136366-18-2
    • DTXSID60929344
    • b-D-Xylopyranose, O-4-O-methyl-a-D-glucopyranuronosyl-(1®2)-O-b-D-xylopyranosyl-(1®4)-O-[O-6-deoxy-a-L-galactopyranosyl-(1®2)-D-xylopyranosyl-(1®3)]- (9CI)
    • Inchi： 1S/C28H46O23/c1-6-10(31)13(34)15(36)25(46-6)49-21-12(33)8(30)4-45-28(21)48-18-9(5-43-24(41)17(18)38)47-27-20(11(32)7(29)3-44-27)50-26-16(37)14(35)19(42-2)22(51-26)23(39)40/h6-22,24-38,41H,3-5H2,1-2H3,(H,39,40)
    • InChI Key： DZWSEVGKERHGEZ-UHFFFAOYSA-N
    • SMILES： O(C1C(C(C(CO1)O)O)OC1C(C(C(C(C)O1)O)O)O)C1C(C(O)OCC1OC1C(C(C(CO1)O)O)OC1C(C(C(C(C(=O)O)O1)OC)O)O)O

Computed Properties

  • Exact Mass: 750.24288
  • Monoisotopic Mass: 750.243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 23
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 10
  • Complexity: 1140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 22
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -8
  • Topological Polar Surface Area: 352Ų

Experimental Properties

  • Density: 1.74
  • Boiling Point: 1043.2°Cat760mmHg
  • Flash Point: 329.9°C
  • Refractive Index: 1.651
  • PSA: 352.13

b-D-Xylopyranose, O-4-O-methyl-a-D-glucopyranuronosyl-(1®2)-O-b-D-xylopyranosyl-(1®4)-O-[O-6-deoxy-a-L-galactopyranosyl-(1®2)-D-xylopyranosyl-(1®3)]- (9CI) Related Literature

Related Categories

136366-18-2 (b-D-Xylopyranose, O-4-O-methyl-a-D-glucopyranuronosyl-(1®2)-O-b-D-xylopyranosyl-(1®4)-O-[O-6-deoxy-a-L-galactopyranosyl-(1®2)-D-xylopyranosyl-(1®3)]- (9CI)) Related Products

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